Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate

• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol
• IUPAC Name: methyl 2-[2-[(Z)-(1-benzofuran-2-carbonylhydrazinylidene)methyl]phenoxy]acetate
• InChI: InChI=1S/C19H16N2O5/c1-24-18(22)12-25-15-8-4-3-7-14(15)11-20-21-19(23)17-10-13-6-2-5-9-16(13)26-17/h2-11H,12H2,1H3,(H,21,23)/b20-11-
• InChI Key: IOBQTRDSFSWRRZ-JAIQZWGSSA-N
• Isomeric SMILES: COC(=O)COC1=CC=CC=C1/C=N\NC(=O)C2=CC3=CC=CC=C3O2
• SMILES: COC(=O)COC1=CC=CC=C1C=NNC(=O)C2=CC3=CC=CC=C3O2

Description

Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate, also known as MBPA, is a chemical compound that has been the focus of scientific research for its potential therapeutic properties. MBPA belongs to the class of compounds known as hydrazones, which have been shown to exhibit various biological activities. In

Mechanism of Action

The mechanism of action of Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels is thought to improve cognitive function and memory. Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. Inhibition of COX-2 activity leads to a reduction in inflammation.
Biochemical and Physiological Effects:
Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels is thought to improve cognitive function and memory. Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has also been shown to inhibit the activity of COX-2, which leads to a reduction in inflammation. In addition, Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has been shown to exhibit antitumor and antimicrobial activities.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate in lab experiments is its potential therapeutic properties. Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities, and has been investigated for its potential use in the treatment of Alzheimer's disease. However, one limitation of using Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate in humans.

Future Directions

There are several future directions for the research on Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate. One direction is to investigate its potential use in the treatment of Alzheimer's disease. Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning. Another direction is to investigate its potential use in the treatment of cancer. Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has been shown to exhibit antitumor activity, and further studies are needed to determine its efficacy in treating different types of cancer. Additionally, further studies are needed to determine the safety and efficacy of Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate in humans, and to develop new synthetic methods for Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate that are more efficient and cost-effective.
Conclusion:
In conclusion, Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate is a chemical compound that has been the focus of scientific research for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities, and has been investigated for its potential use in the treatment of Alzheimer's disease. Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has also been shown to inhibit the activity of acetylcholinesterase and COX-2, which leads to an increase in the levels of acetylcholine in the brain and a reduction in inflammation, respectively. However, further studies are needed to determine the safety and efficacy of Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate in humans, and to develop new synthetic methods for Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate that are more efficient and cost-effective.

Synthesis Methods

Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate can be synthesized through a multi-step process that involves the reaction of 2-hydroxybenzaldehyde with 2-aminobenzoic acid to form 2-(2-carboxyphenyl)benzofuran. This intermediate is then reacted with hydrazine hydrate to form the hydrazone, which is further reacted with methyl chloroacetate to yield Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate.

Scientific Research Applications

Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has been the subject of several scientific studies due to its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities. Methyl {2-[2-(1-benzofuran-2-ylcarbonyl)carbohydrazonoyl]phenoxy}acetate has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.